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Compound of Interest

4-Chloro-3',4'-
Compound Name:
dimethoxybenzophenone

Cat. No.: B039191

An In-depth Technical Guide to 4-Chloro-3',4'-
dimethoxybenzophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 4-Chloro-3',4'-dimethoxybenzophenone, a compound of interest in various
chemical and pharmaceutical research fields.

Chemical Structure and IUPAC Name

4-Chloro-3',4'-dimethoxybenzophenone is an aromatic ketone. The structure consists of a
benzophenone core, which is a diphenyl ketone. One of the phenyl rings is substituted with a
chlorine atom at the para-position (position 4). The other phenyl ring is substituted with two
methoxy groups at the 3' and 4' positions.

The systematically generated IUPAC name for this compound is (4-Chlorophenyl)(3,4-
dimethoxyphenyl)methanone.[1][2][3][4]

Synonyms:

e 4-Chloro-3',4'-dimethoxybenzophenone
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e Methanone, (4-chlorophenyl)(3,4-dimethoxyphenyl)-[3]

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for 4-Chloro-3',4'-dimethoxybenzophenone is
presented in the table below for easy reference and comparison.

Property Value Reference
CAS Number 116412-83-0 [1]
Molecular Formula C15H13CIOs3 [1112]
Molecular Weight 276.71 g/mol [2]

Melting Point 111-112 °C [2]

Boiling Point 414.5 £ 45.0 °C (Predicted) [2]

Density 1.216 + 0.06 g/cm3 (Predicted) [2]

Water Solubility 1.4 mg/L at 20 °C

Note: Some physical properties are predicted values based on computational models.

While specific NMR and IR spectral data were not readily available in the public domain,
analytical techniques such as UPLC and Mass Spectrometry are referenced for the
characterization of this compound.[1]

Experimental Protocol: Synthesis

The primary method for the synthesis of 4-Chloro-3',4'-dimethoxybenzophenone is the
Friedel-Crafts acylation of veratrole (1,2-dimethoxybenzene) with 4-chlorobenzoyl chloride.[5]
This electrophilic aromatic substitution reaction is typically catalyzed by a Lewis acid.

Materials and Reagents

o Veratrole (1,2-dimethoxybenzene)

e 4-Chlorobenzoyl chloride
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e Lewis Acid Catalyst (e.g., TiO2-SnOx solid solution, AlCI3)[5]

e Anhydrous Solvent (e.g., dichloromethane, 1,2-dichloroethane)
e Sodium bicarbonate solution (saturated)

e Anhydrous sodium sulfate

« Silica gel for column chromatography

e Eluent (e.g., ethyl acetate/hexane mixture)

Reaction Procedure

o Catalyst Suspension: In a clean, dry, round-bottom flask equipped with a magnetic stirrer and
a reflux condenser, the Lewis acid catalyst is suspended in the anhydrous solvent under an
inert atmosphere (e.g., nitrogen or argon).

o Addition of Reactants: Veratrole is added to the stirred suspension. Subsequently, 4-
chlorobenzoyl chloride is added dropwise to the reaction mixture.

» Reaction Conditions: The reaction mixture is heated to reflux and maintained at this
temperature for a specified period. The progress of the reaction should be monitored by a
suitable technique, such as Thin Layer Chromatography (TLC). A study utilizing a 0.1TiO2-
SnOx catalyst reported a veratrole conversion of 74% and a selectivity for 4-chloro-3',4'-
dimethoxybenzophenone of 97%.[5]

o Work-up: Upon completion, the reaction mixture is cooled to room temperature. The catalyst
is removed by filtration. The filtrate is then washed sequentially with a saturated sodium
bicarbonate solution to neutralize any remaining acid, followed by water and brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure to yield the crude product. The crude product is
then purified by silica gel column chromatography using an appropriate eluent system (e.g.,
a gradient of ethyl acetate in hexane) to afford the pure 4-Chloro-3',4'-
dimethoxybenzophenone.
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Visualizations
Chemical Structure

Caption: Chemical structure of (4-Chlorophenyl)(3,4-dimethoxyphenyl)methanone.

Synthesis Workflow
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Caption: Workflow for the synthesis of 4-Chloro-3',4'-dimethoxybenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical structure and IUPAC name of 4-Chloro-3',4'-
dimethoxybenzophenone.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039191#chemical-structure-and-iupac-name-of-4-
chloro-3-4-dimethoxybenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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